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This guide provides a detailed comparison of the reactivity of chlorine peroxide (CIOOCI) and
bromine peroxide (BrOOBr), two halogen peroxides of significant interest in atmospheric
chemistry and radical-initiated reactions. The following sections present a comparative analysis
of their photolytic and thermal decomposition, supported by available experimental data. This
guide also outlines a typical experimental protocol for kinetic studies of these reactive species
and illustrates their roles in stratospheric ozone depletion.

Quantitative Data Comparison

The reactivity of chlorine and bromine peroxides is fundamentally dictated by their molecular
stability and their efficiency in generating reactive halogen radicals upon decomposition. The
following tables summarize key quantitative data for CIOOCI and BrOOBr based on available
literature.

Table 1: Photochemical Properties
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Property

Chlorine Peroxide
(CIOOCI)

Bromine Peroxide
(BrOOB¥)

Peak Absorption Wavelength

~245 nm[1]

Not explicitly defined, absorbs

in the near-UV

Absorption Cross-Section (at

peak)

8.85 x 10718 cm2/molecule (at
248.4 nm)[1]

1.2 x 10717 cm?#molecule (at
320 nm for Br202)[2]

Photolysis Rate Constant (J)

Wavelength-dependent

9.7 x 102 s7Y[3][4]

Primary Photolysis Products

2Cl+ 02

2 Br + Oz (major), 2 BrO
(minon)[3][4]

Photolysis Quantum Yield ()

~1.0 (at 308 nm)[5]

Not explicitly determined, but
photolysis is a major loss

process[4]

Table 2: Thermal Decomposition Data

Property

Chlorine Peroxide
(CIOO0CI)

Bromine Peroxide
(BrOOBY)

Primary Thermal

Decomposition Products

2CIO

Not explicitly determined, but

expected to be 2 BrO

Decomposition Rate

Rate constants have been
directly measured and are
pressure and temperature-

dependent.[6]

Described as rapid and
comparable to its photolysis
rate.[3][4]

Experimental Protocols: Kinetic Studies of Halogen

Peroxides

The study of the kinetics of reactive species like chlorine and bromine peroxide often involves

specialized techniques such as flash photolysis coupled with absorption spectroscopy or flow

tube reactors coupled with mass spectrometry.
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Flash Photolysis with UV-Visible Absorption
Spectroscopy

This method is widely used to study the kinetics of fast reactions initiated by light.

Objective: To determine the rate constants for the photolysis and subsequent reactions of
CIOOCI or BrOOBL.

Materials and Apparatus:

Excimer laser (e.g., XeCl at 308 nm) for photolysis

Analysis light source (e.g., deuterium or tungsten lamp)

Reaction cell (thermostatted)

Monochromator and photodetector (e.g., photomultiplier tube or CCD)

Digital oscilloscope and data acquisition system

Gas handling system for precursor gases (e.g., Clz, Os, Brz)

Procedure:

Precursor Preparation: The halogen peroxide is typically synthesized in situ. For CIOOCI,
this can be achieved by the reaction of Cl atoms (from CIz photolysis) with ozone (Os).

o Reaction Initiation: A short, high-energy pulse of light from the excimer laser is used to
photolyze the precursor molecules, generating the halogen peroxide.

 Kinetic Monitoring: The change in concentration of the halogen peroxide or its decompaosition
products is monitored over time by measuring the absorption of the analysis light beam
through the reaction cell.

o Data Analysis: The kinetic traces (absorbance vs. time) are analyzed to extract rate
constants for the reactions of interest.
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Atmospheric Chemistry: Role in Ozone Depletion

Both chlorine and bromine peroxides are key intermediates in catalytic cycles that lead to the
destruction of stratospheric ozone. The formation and subsequent photolysis of CIOOCI is the
rate-limiting step in the primary chlorine-mediated ozone depletion cycle in the polar
stratosphere.[7][8][9][10] Similarly, the interplay between bromine and chlorine monoxide (BrO
and CIO) radicals, which can involve BrOOBr-like intermediates, contributes significantly to
ozone loss.[10]
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Caption: Catalytic cycles of stratospheric ozone depletion involving chlorine and bromine
species.

Comparative Reactivity Analysis

Photolytic Reactivity: Both chlorine peroxide and bromine peroxide are readily photolyzed by
ultraviolet radiation. Quantitative data for CIOOCI shows a quantum yield of approximately 1 at
308 nm, indicating high efficiency in producing chlorine atoms upon light absorption.[5] While a
specific quantum yield for BrOOBFr is not available, studies indicate that photolysis is a rapid
and significant decomposition pathway, occurring at a rate comparable to its thermal
decomposition.[3][4] The absorption cross-section of Br2O2 (a related bromine oxide) is
significant in the near-UV range, suggesting efficient light absorption in the stratosphere.[2]

Thermal Stability: Chlorine peroxide has been shown to be thermally unstable, and its
decomposition kinetics have been studied in detail.[6] Bromine peroxide is also described as
thermally unstable, with a rapid decomposition rate.[3][4] However, a direct comparison of their
thermal stability is challenging due to the lack of quantitative kinetic data for BrOOBr's thermal
decomposition.

Atmospheric Implications: The higher reactivity of bromine radicals on a per-atom basis makes
the BrO-CIO cycle a particularly efficient ozone destruction pathway, even at lower atmospheric
concentrations of bromine compared to chlorine.[10] The rapid photolysis of both CIOOCI and
BrOOBr ensures the regeneration of reactive halogen radicals, which perpetuates the catalytic
ozone depletion cycles.

In summary, both chlorine peroxide and bromine peroxide are highly reactive molecules that
play crucial roles in atmospheric chemistry. Their high susceptibility to photolysis makes them
efficient sources of halogen radicals, which drive catalytic reactions such as ozone depletion.
While more quantitative data on the thermal decomposition of BrOOBr is needed for a
complete comparative assessment, the available information clearly indicates that both
peroxides are key players in radical-mediated chemical processes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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